Cas no 488-92-6 (1H-Pyrrole,3-ethyl-4-methyl-)
1H-Pyrrole,3-ethyl-4-methyl- structure
Product Name:1H-Pyrrole,3-ethyl-4-methyl-
1H-Pyrrole,3-ethyl-4-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrole,3-ethyl-4-methyl-
- 3-Ethyl-4-methyl-1H-pyrrole
- 3-Ethyl-4-methylpyrrole
- Opsopyrrole
- DTXSID201310444
- AKOS006351678
- 3-ethyl-4-methyl-pyrrole
- 488-92-6
- Opsopyrrol
- 3,5-DI-TERT-BUTYL-4-HYDROXYBENZYLETHER
- SCHEMBL6762874
-
- Inchi: 1S/C7H11N/c1-3-7-5-8-4-6(7)2/h4-5,8H,3H2,1-2H3
- InChI Key: LJHJBIWBAPQTFM-UHFFFAOYSA-N
- SMILES: N1C=C(C)C(=C1)CC
Computed Properties
- Exact Mass: 109.08923
- Monoisotopic Mass: 109.089149355g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 70.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 15.8Ų
Experimental Properties
- Density: 0.9059
- Melting Point: 1.5°C
- Boiling Point: 180.58°C (estimate)
- Flash Point: 64.2°C
- Refractive Index: 1.4913
- PSA: 15.79
1H-Pyrrole,3-ethyl-4-methyl- Related Literature
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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